Cas no 19956-76-4 (4,4'-Dihydroxy-2,2',3,3',5,5'-hexamethylbiphenyl)

• Product Name: 4,4'-Dihydroxy-2,2',3,3',5,5'-hexamethylbiphenyl
• CAS No: 19956-76-4
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• MDL: MFCD00274654
• CID: 51433
• PubChem ID: 688288
• Update Time: 2025-04-18

4,4'-Dihydroxy-2,2',3,3',5,5'-hexamethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3',5,5'-Hexamethyl-4,4'-dihydroxybiphenyl
• 2,2',3,3',5,5'-Hexamethyl-[1,1'-biphenyl]-4,4'-diol
• 4,4'-Dihydroxy-2,2',3,3',5,5'-hexamethylbiphenyl
• 4-(4-hydroxy-2,3,5-trimethylphenyl)-2,3,6-trimethylphenol
• 2,2',3,3',5,5'-hexamethylbiphenyl-4,4'-diol
• 4,4'-Bi[2,3,6-trimethylphenol]
• [1,1'-Biphenyl]-4,4'-diol, 2,2',3,3',5,5'-hexaMethyl-
• 2,2',3,3',6,6'-hexamethyl-4,4'-biphenol
• 956H764
• 2,2',3,3',5,5'-Hexamethyl[1,1'-biphenyl]-4,4'-diol
• FT-0700682
• SCHEMBL1176388
• 2,2',3,3',5,5'-Hexamethyl-[1,1'-biphenyl]-4,4'-diol, 99%
• AS-69318
• D5280
• MFCD00274654
• CS-0159349
• AKOS032948066
• 19956-76-4
• DTXSID50350860
• I12072
• DB-375998

• MDL： MFCD00274654
• Inchi： 1S/C18H22O2/c1-9-7-15(11(3)13(5)17(9)19)16-8-10(2)18(20)14(6)12(16)4/h7-8,19-20H,1-6H3
• InChI Key： IOJCFCLZQBXCIQ-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=C(C)C=1C)C1C=C(C)C(=C(C)C=1C)O

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 5

Experimental Properties

• Density: 1.084
• Melting Point: 227.0 to 231.0 deg-C
• Boiling Point: 362.6°C at 760 mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.585
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols